Cas no 1121-23-9 (4(1H)-Pyridinone,3-hydroxy-)

• Product Name: 4(1H)-Pyridinone,3-hydroxy-
• CAS No: 1121-23-9
• MF: C₅H₅NO₂
• MW: 111.098701238632
• CID: 174013
• PubChem ID: 105085
• Update Time: 2025-04-19

4(1H)-Pyridinone,3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,3-hydroxy-
• 3-Hydroxy-4(1H)-pyridinone
• 3-hydroxy-4-pyridone
• 3-Hydroxypyridine-4-one
• AKOS006350882
• DTXSID50274234
• 3,4-Dihydroxypyridine
• 5-21-12-00105 (Beilstein Handbook Reference)
• AKOS005264864
• 3-Hydroxypyridin-4(1H)-one
• 3,4-Dihydroxypyridin
• BCP32266
• 10182-48-6
• SB52682
• pyridine-3,4-diol
• AS-56719
• CS-0155544
• 3,4-Pyridinediol
• 3-Hydroxy-4H-pyrid-4-one
• Q27891533
• MFCD01691806
• C14003
• W-204429
• NS00074032
• Q-101867
• 3-hydroxy-4(1h)-pyridone
• C02932
• CHEMBL310900
• AM85417
• 3,4-Pyridinediol;Pyridine-3,4-diol;3-Hydroxy-4(1H)-pyridinone
• BRN 0110211
• UW0C50CU4H
• C03927
• UNII-UW0C50CU4H
• CHEBI:28630
• 4(1H)-Pyridinone, 3-hydroxy-
• FT-0650310
• SCHEMBL141070
• 1121-23-9
• A800461
• 3,3-dihydroxypyridine
• 3-hydroxy-1H-pyridin-4-one
• CHEBI:29053

• Inchi： 1S/C5H5NO2/c7-4-1-2-6-3-5(4)8/h1-3,8H,(H,6,7)
• InChI Key： ZCUUVWCJGRQCMZ-UHFFFAOYSA-N
• SMILES： OC1=CNC=CC1=O

Computed Properties

• Exact Mass: 111.03205
• Monoisotopic Mass: 111.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.379
• Boiling Point: 270.5°Cat760mmHg
• Flash Point: 117.4°C
• Refractive Index: 1.593
• PSA: 53.35
• LogP: 0.08050